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Compound of Interest

Compound Name: Diethylene glycol-d8

Cat. No.: B568884 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to groundbreaking work. This guide provides essential, immediate safety and

logistical information for handling Diethylene glycol-d8, a deuterated compound commonly

used as a tracer or internal standard in quantitative analysis.[1][2] Adherence to these

procedural steps will minimize risk and ensure safe operational and disposal practices.

Hazard Identification and Classification
Diethylene glycol-d8 shares the hazardous properties of its non-deuterated counterpart. It is

crucial to understand its classification to handle it appropriately. The primary risks include

ingestion and potential organ damage with repeated exposure.[3][4][5]

Hazard Category Classification Description

Acute Oral Toxicity Category 4
Harmful if swallowed.[4][5][6]

[7][8][9]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

(specifically kidneys) through

prolonged or repeated

exposure.[4][5]

Physical Hazards Combustible Liquid

Can ignite with heat or flame.

Flash point is approximately

124-138 °C.[3][5][6]
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Note: Some suppliers provide Diethylene glycol-d8 in a methanol solution, which introduces

additional hazards of high flammability and acute toxicity (oral, dermal, and inhalation).[10]

Always consult the specific Safety Data Sheet (SDS) for your product.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the most critical step in mitigating exposure risks. The

required level of protection depends on the task being performed.

Protection Type Routine Laboratory Handling
Spill or Emergency

Response

Eye & Face Protection

ANSI-approved safety goggles

or safety glasses with side

shields.[5][10]

Chemical splash goggles and

a face shield.

Skin & Body Protection

- Gloves: Chemically resistant

gloves (e.g., Nitrile, Neoprene,

or Butyl rubber).[8] - Clothing:

Standard laboratory coat.

- Gloves: Double-gloving with

chemically resistant gloves. -

Clothing: Chemical-resistant

apron or coveralls over a lab

coat.[10]

Respiratory Protection

Not typically required when

handled in a certified chemical

fume hood or with adequate

local exhaust ventilation.[7][11]

For major spills or in poorly

ventilated areas, a NIOSH-

approved air-purifying

respirator with organic vapor

cartridges or a self-contained

breathing apparatus (SCBA) is

required.[10]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the standard operating procedure for safely handling Diethylene glycol-
d8 from receipt to disposal.

Preparation and Engineering Controls
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Designated Area: All work with Diethylene glycol-d8 should be conducted in a designated

area, clearly marked with hazard signs.

Ventilation: Use a certified chemical fume hood with sufficient airflow.[11]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.[5]

Spill Kit: Have a spill kit containing absorbent materials (e.g., sand, vermiculite, or

commercial sorbent) readily available.[8]

Handling the Chemical
Pre-Use Inspection: Visually inspect the container for any damage or leaks before handling.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above for routine handling.

Transferring: When transferring the liquid, do so slowly and carefully to avoid splashing or

creating aerosols. Avoid breathing any vapors or mists.[3][11]

Hygiene: Do not eat, drink, or smoke in the designated handling area.[4][5][7] Wash hands

thoroughly with soap and water after handling is complete and before leaving the laboratory.

[3][11]

Storage Protocol
Container: Keep the container tightly closed when not in use.[5][7][11]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents and strong acids.[5][11]

Moisture: Protect from moisture, as the material is hygroscopic (absorbs water from the air).

[5][9]

Workflow for Handling Diethylene Glycol-d8
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Caption: Workflow for the safe handling, storage, and disposal of Diethylene glycol-d8.
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Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is non-negotiable for laboratory safety.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. If skin irritation persists, seek medical attention.[5]

Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor

immediately. Do not induce vomiting.[4][5][8][10]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[5]

Spill Response:

Small Spills: Ventilate the area. Absorb the spill with inert, non-combustible material (e.g.,

sand, earth, vermiculite) and place it in a suitable, labeled container for disposal.[8][9]

Large Spills: Evacuate the area immediately. Prevent further leakage if it is safe to do so.

Dike the area to contain the spill.[8] Contact your institution's environmental health and

safety (EHS) department. Only personnel with appropriate emergency response training

and PPE should handle the cleanup.

Disposal Plan
Waste Classification: Diethylene glycol-d8 waste must be treated as hazardous chemical

waste.

Containment: Collect all waste, including contaminated absorbents and disposable PPE, in a

clearly labeled, sealed, and compatible container.

Disposal: Do not dispose of it down the drain or in regular trash.[7] All waste must be

disposed of through your institution's EHS office or a licensed hazardous waste disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=D491&productDescription=DIETHYLENE+GLYCOL+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=D491&productDescription=DIETHYLENE+GLYCOL+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.chemcentral.com/media/product_attribute/sds_file/s/d/sds_file-87071.pdf
https://www.fishersci.com/store/msds?partNumber=D491&productDescription=DIETHYLENE+GLYCOL+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.meglobal.biz/wp-content/uploads/2024/01/DEG_SDS_UAE.pdf
https://isotope.com/product/attachment/DLM-1632-1.2/SDS%20-%20DLM-1632-S_V.3.0_US%20-%20English%20US.pdf
https://www.fishersci.com/store/msds?partNumber=D491&productDescription=DIETHYLENE+GLYCOL+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.meglobal.biz/wp-content/uploads/2024/01/DEG_SDS_UAE.pdf
https://www.carlroth.com/medias/SDB-0968-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA3MTh8YXBwbGljYXRpb24vcGRmfGFEUTVMMmcxTnk4NU1UZzBNREV5T0RZeE5EY3dMMU5FUWw4d09UWTRYMDFVWDBWT0xuQmtaZ3xjMWI2Nzg4NWQ3MDU3NjliODA4NjIyZDI4NWExYmRlZjc5MzBiMDBiOTIyZTUxNzM0MDZmZGNiMzY5YzYwZDY5
https://www.meglobal.biz/wp-content/uploads/2024/01/DEG_SDS_UAE.pdf
https://www.benchchem.com/product/b568884?utm_src=pdf-body
https://download.basf.com/p1/000000000030089540_SDS_GEN_US/en_US/Diethylene_glycol_MFG_30089540_SDS_GEN_US_en_3-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


company, in accordance with all local, state, and federal regulations.[4][7][11] Empty

containers should also be disposed of as unused product.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemcentral.com/media/product_attribute/sds_file/s/d/sds_file-87071.pdf
https://download.basf.com/p1/000000000030089540_SDS_GEN_US/en_US/Diethylene_glycol_MFG_30089540_SDS_GEN_US_en_3-0.pdf
https://pim-resources.coleparmer.com/sds/07310.pdf
https://www.chemcentral.com/media/product_attribute/sds_file/s/d/sds_file-87071.pdf
https://www.benchchem.com/product/b568884?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/diethylene-glycol-d8.html
https://www.biosynth.com/p/FD168384/102867-56-1-diethylene-glycol-d8
http://www.cometchemical.com/MSDS/Diethylene%20GlycolEN.pdf
https://www.chemcentral.com/media/product_attribute/sds_file/s/d/sds_file-87071.pdf
https://www.fishersci.com/store/msds?partNumber=D491&productDescription=DIETHYLENE+GLYCOL+REAGENT+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/699578
https://www.sigmaaldrich.com/US/en/product/aldrich/699578
https://download.basf.com/p1/000000000030089540_SDS_GEN_US/en_US/Diethylene_glycol_MFG_30089540_SDS_GEN_US_en_3-0.pdf
https://www.meglobal.biz/wp-content/uploads/2024/01/DEG_SDS_UAE.pdf
https://www.carlroth.com/medias/SDB-0968-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA3MTh8YXBwbGljYXRpb24vcGRmfGFEUTVMMmcxTnk4NU1UZzBNREV5T0RZeE5EY3dMMU5FUWw4d09UWTRYMDFVWDBWT0xuQmtaZ3xjMWI2Nzg4NWQ3MDU3NjliODA4NjIyZDI4NWExYmRlZjc5MzBiMDBiOTIyZTUxNzM0MDZmZGNiMzY5YzYwZDY5
https://isotope.com/product/attachment/DLM-1632-1.2/SDS%20-%20DLM-1632-S_V.3.0_US%20-%20English%20US.pdf
https://pim-resources.coleparmer.com/sds/07310.pdf
https://www.benchchem.com/product/b568884#personal-protective-equipment-for-handling-diethylene-glycol-d8
https://www.benchchem.com/product/b568884#personal-protective-equipment-for-handling-diethylene-glycol-d8
https://www.benchchem.com/product/b568884#personal-protective-equipment-for-handling-diethylene-glycol-d8
https://www.benchchem.com/product/b568884#personal-protective-equipment-for-handling-diethylene-glycol-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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